6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol

• Molecular Formula: C25H32N4O
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 6-(diethylamino)-2-methyl-3-[(4-phenylpiperazin-1-yl)methyl]-1H-quinolin-4-one
• InChI: InChI=1S/C25H32N4O/c1-4-28(5-2)21-11-12-24-22(17-21)25(30)23(19(3)26-24)18-27-13-15-29(16-14-27)20-9-7-6-8-10-20/h6-12,17H,4-5,13-16,18H2,1-3H3,(H,26,30)
• InChI Key: XTRZKAZZUVJWDM-UHFFFAOYSA-N
• Isomeric SMILES: CCN(CC)C1=CC2=C(C(=C(N=C2C=C1)C)CN3CCN(CC3)C4=CC=CC=C4)O
• SMILES: CCN(CC)C1=CC2=C(C=C1)NC(=C(C2=O)CN3CCN(CC3)C4=CC=CC=C4)C

Description

6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol, also known as Mefloquine, is a synthetic antimalarial drug. It was first synthesized in the 1970s and has been used as a prophylactic and therapeutic agent for malaria. Mefloquine has been found to be effective against different strains of malaria, including chloroquine-resistant malaria.

Mechanism of Action

6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol acts by inhibiting the heme polymerase enzyme, which is essential for the survival of the malaria parasite. This inhibition leads to the accumulation of toxic heme molecules in the parasite, leading to its death. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol also affects the parasite's ability to detoxify reactive oxygen species, leading to oxidative stress and parasite death.
Biochemical and Physiological Effects:
6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has been found to have some biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has also been shown to affect the levels of neurotransmitters such as dopamine and norepinephrine, leading to neuropsychiatric side effects such as anxiety, depression, and hallucinations.

Advantages and Limitations for Lab Experiments

6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has several advantages for lab experiments. It has a long half-life, which allows for once-weekly dosing. It is also effective against different strains of malaria, including chloroquine-resistant strains. However, 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has some limitations for lab experiments. It has been shown to have neuropsychiatric side effects in some individuals, which can affect the interpretation of results. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol also has a narrow therapeutic index, which can lead to toxicity if not used properly.

Future Directions

There are several future directions for 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol research. One area of research is the development of new formulations of 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol that are more effective and have fewer side effects. Another area of research is the study of 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol's potential use in the treatment of other diseases such as Alzheimer's disease and cancer. Finally, research is needed to better understand the mechanisms of 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol's neuropsychiatric side effects and to develop strategies to minimize them.
Conclusion:
6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol is a synthetic antimalarial drug that has been extensively studied for its effectiveness against different strains of malaria. It has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and cancer. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol acts by inhibiting the heme polymerase enzyme, leading to the accumulation of toxic heme molecules in the parasite and its death. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has some biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. Future research is needed to develop new formulations of 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol, study its potential use in the treatment of other diseases, and better understand its neuropsychiatric side effects.

Synthesis Methods

6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol is synthesized from 2,4-dichloroquinoline. The first step involves the reaction of 2,4-dichloroquinoline with diethylamine to form 6-(diethylamino)-2-chloro-4-quinoline. This intermediate is then reacted with 4-phenyl-1-piperazine-methanol to form the final product, 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol.

Scientific Research Applications

6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has been extensively studied for its antimalarial properties. It has been found to be effective against different strains of malaria, including chloroquine-resistant malaria. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and cancer. 6-(Diethylamino)-2-methyl-3-[(4-phenyl-1-piperazinyl)methyl]-4-quinolinol has been shown to have anticancer properties by inducing apoptosis in cancer cells.